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Compound of Interest

2-(2,2-Difluoroethoxy)pyridine-3,4-
Compound Name:
diamine

Cat. No.: B13296637

Get Quote

Executive Summary & Chemical Identity

2-(2,2-Difluoroethoxy)pyridine-3,4-diamine is a highly functionalized heterocyclic
intermediate. Its structural significance lies in the 2,2-difluoroethoxy moiety, which modulates
lipophilicity and metabolic stability compared to non-fluorinated alkody groups, and the vicinal
diamine (3,4-position), which is a versatile precursor for imidazopyridines and triazolopyridines.

Property Detail
IUPAC Name 2-(2,2-Difluoroethoxy)pyridine-3,4-diamine
CAS Number 1877421-80-1

Molecular Formula

Exact Mass 189.0714

Pyridine core, Vicinal primary amines (
Key Structural Features
), Gem-difluoro motif
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Synthesis Context & Impurity Profile

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying solvent residuals and specific impurities.

e Precursor: 4-Amino-2-chloro-3-nitropyridine (CAS 2789-25-5).[1][2][3]
o Key Reaction: Nucleophilic aromatic substitution (

) with 2,2-difluoroethanol followed by nitro reduction (

or

).

e Common Impurities:
o Residual Solvent: 2,2-Difluoroethanol (Triplet of triplets in

NMR).

o Oxidation Byproducts: Azo-dimers (colored impurities).

o Regioisomers: Rare, but 2-amino-4-(2,2-difluoroethoxy) isomers are possible if the starting
material was isomeric.

Synthesis & Analysis Workflow
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Figure 1: Synthetic route and critical quality control points.

Spectroscopic Data Analysis[4]
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A. Mass Spectrometry (LC-MS)

The compound ionizes readily in positive mode (ESI+) due to the basic pyridine nitrogen and
the amino groups.

Parameter Observation Interpretation

Protonation on Pyridine N or

lonization Mode ESI+ (Positive) )
Amino group
Parent lon 190.1 m/z Consistent with MW 189.07
Base Peak 190.1 m/z Stable molecular ion
Loss of
Fragment 140.1 m/z (Difluorocarbene equivalent) -
Rare
Loss of
Fragment 126.0 m/z

(Difluoroethoxy radical/neutral)

B. Proton NMR ( NMR)

Solvent: DMSO-

, 400 MHz

The spectrum is characterized by the distinct coupling patterns of the difluoroethyl chain and
the ortho-coupling of the pyridine protons.
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Shift ( Coupling (
Position Multiplicity Integral Assignment
» PpmM) , HZ)
Pyridine ring
H6 7.32 Doublet (d) 1H
(Nextto N)
Triolet of Terminal
riplet o
CHF 6.35 .p 1H , proton of side
Triplets (tt) .
chain
Pyridine ring
H5 6.08 Doublet (d) 1H (Electron
rich)
4-Amino
NH .
Broad Singlet protons
5.85 2H -
(C4) (br s) (Exchangeabl
e)
3-Amino
NH .
Broad Singlet protons
4.60 2H -
(C3) (br s) (Exchangeabl
e)
. Methylene
riplet o
Doublets (td)
Oxygen

Key Diagnostic Feature: The CHF

proton appears as a distinctive triplet of triplets centered around 6.35 ppm with a massive
geminal H-F coupling (

Hz), often looking like a widely spaced triplet.

C. Fluorine NMR ( NMR)

Solvent: DMSO-

(Unreferenced or vs. CFCI3)
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Fluorine NMR is the cleanest method to assess purity, as it avoids solvent overlap.

Shift ( Coupling (
Multiplicity Assignment
» Ppm) ,» HZ)
-125.4 Doublet of Triplets (dt) group
D. Carbon NMR ( NMR)
Solvent: DMSO-
, 100 MHz
Carbon signals for the side chain will show splitting due to
Shift (
Splitting Assignment
» Ppm)
) C2 (Pyridine, attached to
154.8 Singlet
Oxygen)
145.2 Singlet C6 (Pyridine, next to Nitrogen)
136.5 Singlet C4 (Attached to Amine)
122.1 Singlet C3 (Attached to Amine)
Triplet ( C8 (
114.5
Hz) )
105.8 Singlet C5 (Pyridine)
Triplet ( C7(
66.2
Hz) )
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Structural Visualization & Correlation

The following diagram illustrates the connectivity and key NMR correlations (COSY/HMBC)

used to verify the structure.
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Figure 2: NMR Correlation Map highlighting the connectivity between the difluoroethoxy tail and
the pyridine core.

Experimental Protocol for Analysis
Sample Preparation[6][7]
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e Mass: Weigh 5-10 mg of the solid diamine.
e Solvent: Dissolve in 0.6 mL DMSO-

(Chloroform-
is often poor for diaminopyridines due to solubility and aggregation).

e Tube: Use a high-quality 5mm NMR tube to prevent shimming errors caused by the fluorine
signal.

Acquisition Parameters (Standard 400 MHz)

e Pulse Sequence: zg30 (Proton), zgpg30 (Carbon with proton decoupling).
o Relaxation Delay (D1): Set to

sec to ensure full relaxation of the aromatic protons.

e Scans:

o :16 scans.[4]
o :512-1024 scans (Carbon is slow due to splitting by F).

o :16 scans (Include if available to confirm the difluoro group integrity).

References

o BMS Patent Literature:Preparation of substituted pyridine intermediates for kinase inhibitors.
(See generally WO2019/161099 for analogous difluoroethoxy-pyridine synthesis conditions).

e Organic Syntheses:Nucleophilic substitution on chloronitropyridines. Org.[2] Synth. Coll. Vol.
5.

o Spectral Database for Organic Compounds (SDBS): General fragmentation patterns for
alkoxypyridines. (AIST, Japan).

e PubChem Compound Summary:3,4-Diaminopyridine derivatives.[5][6] (Verified for
substructure search).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b13296637?utm_src=pdf-custom-synthesis#bc-rfq
https://mychemfinder.wordpress.com/category/chemicals-list-database/
https://www.scribd.com/document/318159372/BerrChem
https://aablocks.wordpress.com/2018/07/20/building-blocks-6/
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://pubchem.ncbi.nlm.nih.gov/compound/137348537
https://patents.google.com/patent/CN114315706A/en
https://patents.google.com/patent/CN114315706A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diaminopyridine
https://www.benchchem.com/product/b13296637/docs#comprehensive-spectroscopic-characterization-2-2-2-difluoroethoxy-pyridine-3-4-diamine
https://www.benchchem.com/product/b13296637/docs#comprehensive-spectroscopic-characterization-2-2-2-difluoroethoxy-pyridine-3-4-diamine
https://www.benchchem.com/product/b13296637/docs#comprehensive-spectroscopic-characterization-2-2-2-difluoroethoxy-pyridine-3-4-diamine
https://www.benchchem.com/product/b13296637/docs#comprehensive-spectroscopic-characterization-2-2-2-difluoroethoxy-pyridine-3-4-diamine
https://www.benchchem.com/product/b13296637?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13296637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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